(2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2-methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H20O4/c1-13-7-5-6-8-15(13)16(20)10-9-14-11-17(21-2)19(23-4)18(12-14)22-3/h5-12H,1-4H3/b10-9+
• InChI Key: JEFIKGXPXJJAMV-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)C=CC2=CC(=C(C(=C2)OC)OC)OC
• Isomeric SMILES: CC1=CC=CC=C1C(=O)/C=C/C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C19H20O4
• Molecular Weight: 312.4 g/mol
• CAS No.: 1354941-85-7

Description

(2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is an organic compound that belongs to the class of chalcones Chalcones are aromatic ketones with two phenyl rings connected by a three-carbon α,β-unsaturated carbonyl system

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one typically involves the Claisen-Schmidt condensation reaction. This reaction occurs between 2-methylbenzaldehyde and 3,4,5-trimethoxyacetophenone in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is usually carried out in an ethanol or methanol solvent at room temperature or slightly elevated temperatures. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods: On an industrial scale, the production of (2E)-1-(2-Methylphenyl)-3-